N-1,3-benzothiazol-2-yl-2-[4-(3,4-dichlorophenyl)-1-piperazinyl]acetamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2-[4-(3,4-dichlorophenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C19H18Cl2N4OS/c20-14-6-5-13(11-15(14)21)25-9-7-24(8-10-25)12-18(26)23-19-22-16-3-1-2-4-17(16)27-19/h1-6,11H,7-10,12H2,(H,22,23,26)
• InChI Key: ASHKYQXXTGBAPF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)NC2=NC3=CC=CC=C3S2)C4=CC(=C(C=C4)Cl)Cl
• Molecular Formula: C19H18Cl2N4OS
• Molecular Weight: 421.3 g/mol

Description

N-1,3-benzothiazol-2-yl-2-[4-(3,4-dichlorophenyl)-1-piperazinyl]acetamide, also known as BZP, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic effects. BZP is a piperazine derivative that has been shown to have a wide range of pharmacological activities, including anxiolytic, antidepressant, and antipsychotic effects. In

Mechanism of Action

The exact mechanism of action of N-1,3-benzothiazol-2-yl-2-[4-(3,4-dichlorophenyl)-1-piperazinyl]acetamide is not fully understood, but it is believed to act as a partial agonist at the 5-HT1A receptor and an antagonist at the D2 receptor. This dual mechanism of action may contribute to its anxiolytic, antidepressant, and antipsychotic effects.
Biochemical and Physiological Effects:
This compound has been shown to modulate several neurotransmitter systems, including serotonin, dopamine, and noradrenaline. It has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that plays a crucial role in neural plasticity and neurogenesis. These effects may contribute to its therapeutic potential in neurological and psychiatric disorders.

Advantages and Limitations for Lab Experiments

N-1,3-benzothiazol-2-yl-2-[4-(3,4-dichlorophenyl)-1-piperazinyl]acetamide has several advantages for lab experiments, including its high yield and purity, well-established synthesis method, and broad range of pharmacological activities. However, its potential toxicity and unknown long-term effects on human health should be taken into consideration.

Future Directions

There are several future directions for N-1,3-benzothiazol-2-yl-2-[4-(3,4-dichlorophenyl)-1-piperazinyl]acetamide research, including its potential use as a therapeutic agent in neurological and psychiatric disorders, its mechanism of action, and its long-term effects on human health. Further studies are needed to fully understand the pharmacological properties of this compound and its potential therapeutic applications.

Scientific Research Applications

N-1,3-benzothiazol-2-yl-2-[4-(3,4-dichlorophenyl)-1-piperazinyl]acetamide has been extensively studied for its potential therapeutic effects in various neurological and psychiatric disorders. It has been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression. This compound has also been investigated for its antipsychotic properties, with promising results in animal models of schizophrenia.